1-(2-Ethylmorpholin-4-yl)-2-methylsulfanylpropan-1-one

• IUPAC Name: 1-(2-ethylmorpholin-4-yl)-2-methylsulfanylpropan-1-one
• InChI: InChI=1S/C10H19NO2S/c1-4-9-7-11(5-6-13-9)10(12)8(2)14-3/h8-9H,4-7H2,1-3H3
• InChI Key: IYINEDMBQUYYJQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCO1)C(=O)C(C)SC
• Molecular Formula: C10H19NO2S
• Molecular Weight: 217.33 g/mol

Description

1-(2-Ethylmorpholin-4-yl)-2-methylsulfanylpropan-1-one, commonly known as EMSAM, is a reversible inhibitor of monoamine oxidase (MAO) used in the treatment of major depressive disorder. EMSAM is a unique drug due to its transdermal delivery system, which allows for sustained release of the drug over a 24-hour period.

Mechanism of Action

EMSAM works by inhibiting the activity of 1-(2-Ethylmorpholin-4-yl)-2-methylsulfanylpropan-1-one, an enzyme that breaks down neurotransmitters such as serotonin, norepinephrine, and dopamine. By inhibiting 1-(2-Ethylmorpholin-4-yl)-2-methylsulfanylpropan-1-one, EMSAM increases the levels of these neurotransmitters in the brain, which can improve mood and reduce symptoms of depression.
Biochemical and Physiological Effects:
EMSAM has been shown to increase the levels of serotonin, norepinephrine, and dopamine in the brain. These neurotransmitters play a crucial role in regulating mood, sleep, and appetite. By increasing the levels of these neurotransmitters, EMSAM can improve mood and reduce symptoms of depression.

Advantages and Limitations for Lab Experiments

One advantage of EMSAM is its transdermal delivery system, which allows for sustained release of the drug over a 24-hour period. This can be beneficial in laboratory experiments where consistent dosing is required. However, EMSAM is a highly specialized drug and may not be readily available for use in all laboratory settings.

Future Directions

Future research on EMSAM could focus on its potential use in the treatment of other psychiatric disorders, such as anxiety and bipolar disorder. In addition, further studies could investigate the long-term effects of EMSAM on neurotransmitter levels and brain function. Finally, research could also focus on developing new and improved delivery systems for EMSAM to improve its efficacy and ease of use.

Synthesis Methods

EMSAM is synthesized through a multi-step process involving the reaction of 2-ethylmorpholine with 2-bromo-1-(methylthio)propan-1-one, followed by reduction with sodium borohydride. The resulting intermediate is then reacted with formaldehyde and formic acid to produce the final product, EMSAM.

Scientific Research Applications

EMSAM has been extensively studied for its efficacy in the treatment of major depressive disorder. It has been shown to be effective in reducing symptoms of depression in both short-term and long-term treatment. In addition, EMSAM has also been studied for its potential use in the treatment of other psychiatric disorders, such as anxiety and bipolar disorder.